Cas no 2194904-68-0 (5-chloro-N-[2-(furan-2-yl)-2-(thiophen-2-yl)ethyl]thiophene-2-carboxamide)

• Product Name: 5-chloro-N-[2-(furan-2-yl)-2-(thiophen-2-yl)ethyl]thiophene-2-carboxamide
• CAS No: 2194904-68-0
• MF: C₁₅H₁₂ClNO₂S₂
• MW: 337.84428024292
• CID: 5355881
• Update Time: 2025-06-28

5-chloro-N-[2-(furan-2-yl)-2-(thiophen-2-yl)ethyl]thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-chloro-N-(2-(furan-2-yl)-2-(thiophen-2-yl)ethyl)thiophene-2-carboxamide
• 5-chloro-N-[2-(furan-2-yl)-2-thiophen-2-ylethyl]thiophene-2-carboxamide
• 5-chloro-N-[2-(furan-2-yl)-2-(thiophen-2-yl)ethyl]thiophene-2-carboxamide

• Inchi： 1S/C15H12ClNO2S2/c16-14-6-5-13(21-14)15(18)17-9-10(11-3-1-7-19-11)12-4-2-8-20-12/h1-8,10H,9H2,(H,17,18)
• InChI Key： NMTBNACTXYQAHC-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(NCC(C2=CC=CO2)C2=CC=CS2)=O)S1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 372
• XLogP3: 4.4
• Topological Polar Surface Area: 98.7

Additional information on 5-chloro-N-[2-(furan-2-yl)-2-(thiophen-2-yl)ethyl]thiophene-2-carboxamide

Introduction to 5-chloro-N-[2-(furan-2-yl)-2-(thiophen-2-yl)ethyl]thiophene-2-carboxamide (CAS No: 2194904-68-0)

5-chloro-N-[2-(furan-2-yl)-2-(thiophen-2-yl)ethyl]thiophene-2-carboxamide, identified by its CAS number 2194904-68-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by the presence of thiophene and furan moieties, which are well-documented for their diverse biological activities. The structural framework of this molecule incorporates a chloro substituent and a unique ethyl chain bridging a furan ring with a thiophene ring, making it a promising candidate for further exploration in drug discovery.

The chemical structure of 5-chloro-N-[2-(furan-2-yl)-2-(thiophen-2-yl)ethyl]thiophene-2-carboxamide exhibits a high degree of complexity, which is often associated with enhanced biological activity. The presence of both furan and thiophene rings suggests potential interactions with various biological targets, including enzymes and receptors. These heterocyclic systems are known for their ability to mimic natural products and have been extensively studied for their pharmacological properties.

In recent years, there has been a surge in research focused on the development of novel therapeutic agents derived from heterocyclic compounds. The combination of thiophene and furan in 5-chloro-N-[2-(furan-2-yl)-2-(thiophen-2-yl)ethyl]thiophene-2-carboxamide positions it as a compound of interest for investigating its potential in modulating biological pathways relevant to various diseases. Specifically, the ethyl chain linking the two aromatic rings introduces flexibility, which can be exploited to optimize binding interactions with biological targets.

The chloro substituent on the thiophene ring is another critical feature that may influence the compound's reactivity and bioavailability. Chlorinated heterocycles are frequently encountered in pharmaceuticals due to their ability to enhance metabolic stability and binding affinity. This particular substitution pattern has been explored in numerous drug candidates, highlighting the significance of chloro-thiophene derivatives in medicinal chemistry.

One of the most compelling aspects of 5-chloro-N-[2-(furan-2-yl)-2-(thiophen-2-yl)ethyl]thiophene-2-carboxamide is its potential as a scaffold for developing new drugs. The structural motifs present in this molecule—namely the furan-thiophene bridge and the chloro group—offer multiple sites for chemical modification. This versatility allows researchers to fine-tune the properties of the compound, such as solubility, bioavailability, and target specificity, thereby tailoring it for specific therapeutic applications.

Recent studies have demonstrated that compounds containing both furan and thiophene rings exhibit a wide range of biological activities. For instance, derivatives of these heterocycles have been shown to possess anti-inflammatory, antimicrobial, and anticancer properties. The unique structural features of 5-chloro-N-[2-(furan-2-yl)-2-(thiophen-2-yl)ethyl]thiophene-2-carboxamide make it an intriguing candidate for further investigation in these areas.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the furan and thiophene moieties necessitates precise control over reaction conditions to avoid unwanted side products. Advances in synthetic methodologies have made it increasingly feasible to construct complex heterocyclic systems like this one, thereby facilitating its exploration as a potential lead compound.

In addition to its structural complexity, 5-chloro-N-[2-(furan-2-yl)-2-(thiophen-2-yl)ethyl]thiophene-2-carboxamide may exhibit interesting physicochemical properties due to its aromatic nature. Aromatic compounds are known for their stability and ability to engage in π-stacking interactions, which can be advantageous in drug design. These properties could contribute to the compound's binding affinity and selectivity towards biological targets.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique structure may also be valuable in materials science, particularly in the development of organic electronic materials such as conductive polymers. The ability to tune electronic properties through structural modifications makes heterocyclic compounds like this one attractive for such applications.

As research continues to uncover new biological activities associated with furan-thiophene derivatives, compounds like 5-chloro-N-[2-(furan-2-yl)-2-(thiophen-2-yli)]thiophene -carboxamide are likely to play an increasingly important role in drug discovery efforts. Their structural diversity and functional flexibility provide a rich foundation for developing innovative therapeutic strategies against various diseases.